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Compound of Interest

Compound Name: Gly-Gly-AMC

Cat. No.: B163781 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe and proper

disposal of laboratory reagents is paramount to maintaining a secure work environment and

adhering to regulatory compliance. This guide provides essential safety and logistical

information for the proper disposal of Gly-Gly-AMC (Glycyl-glycyl-7-amino-4-methylcoumarin),

a fluorogenic peptide substrate utilized in assessing bacterial protease activity.[1][2][3]

Key Safety and Handling Information
While specific hazard classifications for Gly-Gly-AMC may vary by supplier, it is crucial to

handle it with standard laboratory precautions. Many safety data sheets (SDS) for similar AMC-

containing peptide substrates indicate that they are not classified as hazardous substances.[4]

[5] However, always refer to the product-specific SDS provided by the manufacturer for the

most accurate and up-to-date information.

General Handling Precautions:

Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety

glasses or goggles, chemical-resistant gloves (such as nitrile or butyl rubber), and a

laboratory coat.[4][6]

Engineering Controls: Use in a well-ventilated area. For operations that may generate dust, a

fume hood is recommended.[6]

Avoid Contact: Prevent contact with skin, eyes, and clothing.[4]
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Hygiene: Wash hands thoroughly before breaks and after handling. Do not eat, drink, or

smoke in the laboratory.[4]

Quantitative Data Summary
The following table summarizes the key quantitative data for Gly-Gly-AMC.

Property Value Reference

CAS Number 208645-74-3 [1][2]

Molecular Formula C₁₄H₁₅N₃O₄ [1]

Molecular Weight 289.3 g/mol [1][2]

Excitation Wavelength 340-360 nm [1]

Emission Wavelength 440-460 nm [1]

Solubility

   DMSO 20 mg/mL [1]

   DMF 1 mg/mL [1]

   Ethanol 1 mg/mL [1]

   PBS (pH 7.2) 0.8 mg/mL [1]

Step-by-Step Disposal Protocol
The proper disposal of Gly-Gly-AMC is contingent on the specific hazard classification

provided in the manufacturer's SDS and must be in accordance with institutional, local, state,

and federal regulations.

Consult the Safety Data Sheet (SDS): The primary source of disposal information is the SDS

provided by the supplier of your Gly-Gly-AMC. Locate Section 13, "Disposal considerations,"

for specific guidance.[6]

Determine Hazard Classification: Review Section 2 of the SDS to understand if the specific

formulation of Gly-Gly-AMC is classified as hazardous.[6]
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Segregate Chemical Waste: Do not mix Gly-Gly-AMC waste with other chemical waste

streams unless explicitly permitted by your institution's Environmental Health and Safety

(EHS) department.[6]

Containerize and Label Waste:

Collect waste Gly-Gly-AMC, including any contaminated materials such as absorbent

pads from spill cleanups, in a designated and compatible waste container.

Clearly label the waste container with the full chemical name, "Gly-Gly-AMC," and any

associated hazard warnings as indicated on the SDS.[6]

Follow Institutional Procedures: Adhere to your institution's specific protocols for chemical

waste disposal. Contact your EHS department for guidance on collection, storage, and

disposal procedures.[6]

Dispose of Contaminated Packaging: Dispose of the original container and any

contaminated packaging in accordance with all applicable regulations.[7]

In the event of a spill, contain the spill and collect the material using an appropriate absorbent.

[8] Ensure adequate ventilation and wear appropriate PPE during cleanup. All cleanup

materials should be treated as hazardous waste and disposed of accordingly.[6]

Disposal Decision Workflow
The following diagram illustrates the decision-making process for the proper disposal of Gly-
Gly-AMC.
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Start: Gly-Gly-AMC Waste

Consult Safety Data Sheet (SDS)
(Section 2 & 13)

Is it classified as
hazardous waste?

Follow institutional guidelines
for non-hazardous

chemical waste

No

Treat as Hazardous Waste

Yes

Contact Institutional EHS
for Pickup/Disposal

Segregate Waste Stream

Label Waste Container Clearly

End: Proper Disposal

Click to download full resolution via product page

Caption: Workflow for the proper disposal of Gly-Gly-AMC waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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